Cas no 733794-82-6 (2-(1,3-benzothiazol-2-ylsulfanyl)quinoline-3-carbaldehyde)

• Product Name: 2-(1,3-benzothiazol-2-ylsulfanyl)quinoline-3-carbaldehyde
• CAS No: 733794-82-6
• MF: C₁₇H₁₀N₂OS₂
• MW: 322.404100894928
• CID: 3106722
• PubChem ID: 2451327
• Update Time: 2025-06-12

2-(1,3-benzothiazol-2-ylsulfanyl)quinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzothiazol-2-ylthio)quinoline-3-carbaldehyde
• 2-(1,3-benzothiazol-2-ylsulfanyl)quinoline-3-carbaldehyde
• Z56928646
• CS-0221221
• 733794-82-6
• AKOS000116957
• EN300-08622
• G40626

• Inchi： 1S/C17H10N2OS2/c20-10-12-9-11-5-1-2-6-13(11)18-16(12)22-17-19-14-7-3-4-8-15(14)21-17/h1-10H
• InChI Key： NIIWFOLWVQMJNG-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)C1=C(C=O)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 322.02345529Da
• Monoisotopic Mass: 322.02345529Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 96.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-(1,3-benzothiazol-2-ylsulfanyl)quinoline-3-carbaldehyde

Comprehensive Overview of 2-(1,3-Benzothiazol-2-ylsulfanyl)quinoline-3-carbaldehyde (CAS No. 733794-82-6)

2-(1,3-Benzothiazol-2-ylsulfanyl)quinoline-3-carbaldehyde (CAS No. 733794-82-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound, characterized by its unique benzothiazole and quinoline moieties, exhibits versatile applications due to its structural complexity and functional groups. Researchers and industries are increasingly exploring its potential in fluorescence probes, pharmaceutical intermediates, and advanced material synthesis, aligning with current trends in sustainable chemistry and precision medicine.

The molecular structure of 2-(1,3-benzothiazol-2-ylsulfanyl)quinoline-3-carbaldehyde combines a quinoline-3-carbaldehyde backbone with a benzothiazole substituent linked via a sulfur atom. This configuration imparts distinct electronic and steric properties, making it a valuable building block for heterocyclic chemistry. Recent studies highlight its role in designing bioactive molecules, particularly in the development of antimicrobial agents and anticancer compounds, addressing global health challenges such as antibiotic resistance and targeted cancer therapies.

In the context of green chemistry, 733794-82-6 has been investigated for its compatibility with eco-friendly synthetic protocols. For instance, its use in catalyst-free reactions and solvent-free conditions aligns with the growing demand for sustainable chemical processes. This aspect resonates with the increasing public and scientific focus on reducing environmental footprints, a topic frequently searched in academic and industrial forums.

From a material science perspective, the fluorescence properties of 2-(1,3-benzothiazol-2-ylsulfanyl)quinoline-3-carbaldehyde have been exploited in the development of optical sensors and luminescent materials. Its ability to emit light under specific conditions makes it a candidate for OLEDs (Organic Light-Emitting Diodes) and bioimaging applications, areas that are rapidly evolving due to advancements in nanotechnology and diagnostic tools.

The synthesis of 733794-82-6 typically involves multi-step organic reactions, including condensation and oxidation processes. Recent innovations have focused on improving yield and purity through microwave-assisted synthesis and flow chemistry, techniques that are gaining traction in modern laboratories. These methods not only enhance efficiency but also reduce energy consumption, addressing another key concern in contemporary chemical research.

Analytical characterization of 2-(1,3-benzothiazol-2-ylsulfanyl)quinoline-3-carbaldehyde relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These tools ensure precise identification and quality control, critical for its application in high-value industries. The compound’s stability under various conditions has also been a subject of study, particularly for its use in long-term storage and transport scenarios.

In summary, 2-(1,3-benzothiazol-2-ylsulfanyl)quinoline-3-carbaldehyde (CAS No. 733794-82-6) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into drug discovery, material innovation, and environmentally benign processes underscores its relevance in addressing both current and future technological challenges. As research continues to unveil its potential, this compound is poised to play a pivotal role in advancing science and industry.